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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzoic acid

Cat. No.: B1590727

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. This guide provides essential, step-by-step procedures for
the proper disposal of 2-Chloro-3-hydroxybenzoic acid, a compound that requires careful
management due to its hazardous properties. Adherence to these protocols is critical for
minimizing environmental impact and protecting personnel.

Immediate Safety and Operational Plan

The disposal of 2-Chloro-3-hydroxybenzoic acid must be approached with a clear
understanding of its hazards. This compound is classified as a skin irritant (Category 2), a
serious eye irritant (Category 2A), and may cause respiratory irritation (Specific Target Organ
Toxicity - Single Exposure, Category 3).[1] Therefore, all handling and disposal procedures
should be conducted in a well-ventilated area, preferably within a chemical fume hood, while
wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Step-by-Step Disposal Protocol:

o Waste Identification and Segregation: 2-Chloro-3-hydroxybenzoic acid is a halogenated
organic compound. As such, it must be segregated from non-halogenated chemical waste.[2]
Mixing of incompatible waste streams can lead to dangerous chemical reactions.

o Container Selection and Labeling:
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o Use a designated, leak-proof, and chemically compatible waste container. Plastic
containers are often preferred for hazardous waste when compatibility is not an issue.

o The container must be clearly labeled as "Hazardous Waste."

o The label must include the full chemical name, "2-Chloro-3-hydroxybenzoic acid," and
its concentration if in a solution. Avoid using abbreviations or chemical formulas.

o Indicate the appropriate hazard pictograms for skin irritation, eye irritation, and respiratory
irritation.

e Accumulation and Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) that is
at or near the point of generation.

o The SAA should be a secondary containment system to prevent the spread of spills.

o Keep the waste container closed at all times, except when adding waste.

» Disposal Request and Pickup:

o Do not dispose of 2-Chloro-3-hydroxybenzoic acid down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup requests. The disposal of
contents and the container must be handled by an approved waste disposal plant.[3][4][5]

e Spill Management:

o In the event of a spill, evacuate the immediate area and alert your supervisor and EHS.

o If trained and safe to do so, contain the spill using appropriate absorbent materials.

o Collect the contaminated absorbent material and place it in a sealed, labeled hazardous
waste container for disposal.
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Data Summary

The following table summarizes the key hazard information for 2-Chloro-3-hydroxybenzoic
acid, essential for its proper handling and disposal.

Hazard .
. GHS Category Hazard Statement GHS Pictogram
Classification
Skin H315: Causes skin )
) o Category 2 S Exclamation Mark
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o Category 2A S Exclamation Mark
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single H335: May cause ]
) Category 3 ) o Exclamation Mark
Exposure (Respiratory respiratory irritation

tract irritation)

Data sourced from PubChem CID 15631340.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Chloro-3-hydroxybenzoic acid.
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Caption: Disposal workflow for 2-Chloro-3-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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